6-phenyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile

• IUPAC Name: 6-phenyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C15H12N2S/c1-2-10-18-15-13(11-16)8-9-14(17-15)12-6-4-3-5-7-12/h2-9H,1,10H2
• InChI Key: LZPZXAUONOCNHI-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=C(C=CC(=N1)C2=CC=CC=C2)C#N
• Molecular Formula: C15H12N2S
• Molecular Weight: 252.3 g/mol

Description

6-phenyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile is a heterocyclic compound that features a pyridine ring substituted with a phenyl group, a prop-2-enylsulfanyl group, and a carbonitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-phenyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through a condensation reaction involving suitable precursors.

Introduction of the Phenyl Group: The phenyl group is often introduced via a Suzuki-Miyaura coupling reaction, which involves the reaction of a boronic acid derivative with a halogenated pyridine in the presence of a palladium catalyst.

Addition of the Prop-2-enylsulfanyl Group: This step involves the nucleophilic substitution reaction where a prop-2-enylsulfanyl group is introduced to the pyridine ring.

Formation of the Carbonitrile Group: The carbonitrile group is typically introduced through a nucleophilic substitution reaction using a suitable nitrile precursor.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for catalyst optimization, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

6-phenyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Various nucleophiles or electrophiles depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield corresponding alcohols or amines.

Scientific Research Applications

6-phenyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure and reactivity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 6-phenyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

6-phenyl-2-sulfanylpyridine-3-carbonitrile: Similar structure but lacks the prop-2-enyl group.

4-(4-methoxyphenyl)-6-phenyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile: Contains an additional methoxy group on the phenyl ring.

Uniqueness

6-phenyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile is unique due to the presence of the prop-2-enylsulfanyl group, which can impart specific chemical and biological properties not found in similar compounds. This uniqueness makes it a valuable compound for various research and industrial applications.